Cas no 946325-18-4 (N-(2-fluorophenyl)-4-2-methyl-6-(propan-2-yloxy)pyrimidin-4-ylpiperazine-1-carboxamide)

• Product Name: N-(2-fluorophenyl)-4-2-methyl-6-(propan-2-yloxy)pyrimidin-4-ylpiperazine-1-carboxamide
• CAS No: 946325-18-4
• MF: C₁₉H₂₄FN₅O₂
• MW: 373.424567222595
• CID: 6293698
• PubChem ID: 42473709
• Update Time: 2025-06-08

N-(2-fluorophenyl)-4-2-methyl-6-(propan-2-yloxy)pyrimidin-4-ylpiperazine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-fluorophenyl)-4-2-methyl-6-(propan-2-yloxy)pyrimidin-4-ylpiperazine-1-carboxamide
• AKOS024648437
• N-(2-fluorophenyl)-4-(2-methyl-6-propan-2-yloxypyrimidin-4-yl)piperazine-1-carboxamide
• N-(2-fluorophenyl)-4-[2-methyl-6-(propan-2-yloxy)pyrimidin-4-yl]piperazine-1-carboxamide
• 946325-18-4
• N-(2-fluorophenyl)-4-(6-isopropoxy-2-methylpyrimidin-4-yl)piperazine-1-carboxamide
• F2442-0547

• Inchi： 1S/C19H24FN5O2/c1-13(2)27-18-12-17(21-14(3)22-18)24-8-10-25(11-9-24)19(26)23-16-7-5-4-6-15(16)20/h4-7,12-13H,8-11H2,1-3H3,(H,23,26)
• InChI Key： MTQBFWKWZBXYFC-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1NC(N1CCN(C2C=C(N=C(C)N=2)OC(C)C)CC1)=O

Computed Properties

• Exact Mass: 373.19140319g/mol
• Monoisotopic Mass: 373.19140319g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 487
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 70.6Ų

Additional information on N-(2-fluorophenyl)-4-2-methyl-6-(propan-2-yloxy)pyrimidin-4-ylpiperazine-1-carboxamide

Comprehensive Overview of N-(2-fluorophenyl)-4-2-methyl-6-(propan-2-yloxy)pyrimidin-4-ylpiperazine-1-carboxamide (CAS No. 946325-18-4)

N-(2-fluorophenyl)-4-2-methyl-6-(propan-2-yloxy)pyrimidin-4-ylpiperazine-1-carboxamide (CAS No. 946325-18-4) is a sophisticated chemical compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique pyrimidine and piperazine moieties, is often explored for its potential applications in drug discovery and development. Researchers are particularly interested in its structural features, which include a fluorophenyl group and a propan-2-yloxy substituent, as these elements contribute to its bioactivity and binding affinity.

In recent years, the demand for novel small-molecule inhibitors and kinase-targeting agents has surged, driven by advancements in precision medicine and personalized therapies. N-(2-fluorophenyl)-4-2-methyl-6-(propan-2-yloxy)pyrimidin-4-ylpiperazine-1-carboxamide aligns with this trend, as its structure suggests potential interactions with key enzymatic pathways. For instance, compounds featuring pyrimidine cores are frequently investigated for their roles in modulating protein kinases, which are critical targets in oncology and inflammatory diseases.

The synthesis and optimization of N-(2-fluorophenyl)-4-2-methyl-6-(propan-2-yloxy)pyrimidin-4-ylpiperazine-1-carboxamide require meticulous attention to detail, particularly in achieving high purity and yield. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are essential for characterizing this compound. These methods ensure that the compound meets the stringent standards required for preclinical and clinical studies, where reproducibility and consistency are paramount.

One of the most frequently searched questions in the context of pyrimidine derivatives is their mechanism of action and therapeutic potential. While specific data on 946325-18-4 may be limited due to its proprietary or investigational status, analogous compounds have demonstrated promising results in inhibiting cell proliferation and signal transduction. This has led to heightened interest in exploring its applications in cancer therapy and autoimmune disorders, areas where kinase inhibitors have already made a significant impact.

From a commercial perspective, N-(2-fluorophenyl)-4-2-methyl-6-(propan-2-yloxy)pyrimidin-4-ylpiperazine-1-carboxamide is often categorized as a high-value intermediate or a research-grade chemical. Suppliers and contract research organizations (CROs) emphasize its role in accelerating drug discovery pipelines, particularly for clients seeking custom synthesis services. The compound's CAS number (946325-18-4) serves as a critical identifier for procurement and regulatory compliance, ensuring traceability and quality control.

Environmental and safety considerations are also integral to the discussion of 946325-18-4. While not classified as a hazardous material, proper handling protocols, including the use of personal protective equipment (PPE) and ventilated workspaces, are recommended to mitigate potential risks. Researchers are advised to consult material safety data sheets (MSDS) and adhere to Good Laboratory Practices (GLP) when working with this compound.

In summary, N-(2-fluorophenyl)-4-2-methyl-6-(propan-2-yloxy)pyrimidin-4-ylpiperazine-1-carboxamide represents a compelling subject of study in modern pharmaceutical science. Its structural complexity and potential biological activities make it a valuable candidate for further investigation, particularly in the realms of targeted therapy and drug design. As the scientific community continues to unravel its properties, this compound may well emerge as a cornerstone in the development of next-generation therapeutics.